N-(1H-benzo[d]imidazol-2-yl)-2-(6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-2-(6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C13H11N5O2/c19-11(8-18-12(20)6-3-7-14-18)17-13-15-9-4-1-2-5-10(9)16-13/h1-7H,8H2,(H2,15,16,17,19)
• InChI Key: PJRDFUWZPOOXAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

N-(1H-benzo[d]imidazol-2-yl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, also known as BIA, is a novel small molecule that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Structure-Activity Relationships in Drug Design

Compounds similar to N-(1H-benzo[d]imidazol-2-yl)-2-(6-oxopyridazin-1(6H)-yl)acetamide have been studied for their structure-activity relationships, particularly in the context of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. For instance, analogs with varied heterocycles have been explored to improve metabolic stability, demonstrating the importance of structural modifications in enhancing drug properties (Stec et al., 2011).

Synthesis and Biological Activities

Research has also focused on synthesizing novel compounds with the benzo[d]imidazol moiety and evaluating their biological activities. For example, compounds with a 1,2,4-triazole moiety linked to the benzimidazole ring have shown significant anthelmintic activity, highlighting the potential of these structures in developing new therapeutic agents (Kumar & Sahoo, 2014).

Antimicrobial Applications

The antimicrobial activities of benzimidazole derivatives have been a subject of interest. For example, some derivatives have been synthesized and tested against various microorganisms, showing significant activity. This suggests the potential use of such compounds in antimicrobial drug development (Turan-Zitouni et al., 2007).

Anticancer Research

The exploration of benzimidazole derivatives in anticancer research has led to the synthesis of novel compounds with potential anticancer activities. The structural variations in these compounds, including the incorporation of different heterocyclic systems, have been investigated for their effects on biological activity, offering insights into the design of new anticancer drugs (Lee et al., 2015).